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Compound of Interest

Compound Name: Mordant Yellow 10

Cat. No.: B1146792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core analytical techniques used

for the characterization of Mordant Yellow 10 (C.I. 14010). It includes detailed experimental

protocols, tabulated quantitative data, and workflow diagrams to support research, quality

control, and analytical development activities. Given its classification as an impurity in certain

pharmaceutical products, a thorough understanding of its properties is critical.[1]

Physicochemical Properties
Mordant Yellow 10 is a single azo dye known for its use in the textile industry and as an

analytical reagent for metal determination.[2][3] Its fundamental properties are summarized

below.
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Property Value Reference

C.I. Name Mordant Yellow 10, 14010 [2][4]

CAS Number 6054-99-5 [2][5][6]

Molecular Formula C₁₃H₈N₂Na₂O₆S [2][5][6][7]

Molecular Weight 366.26 g/mol [2][5][7][8]

IUPAC Name (Free Acid)

2-hydroxy-5-[(4-

sulfophenyl)diazenyl]benzoic

acid

[1]

Appearance
Deep yellow to brown

crystalline powder
[2][5][7]

Melting Point >284°C (with decomposition) [5][7]

Solubility

Soluble in water; slightly

soluble in heated DMSO and

methanol

[2][5][7]

Synthesis and Metal Chelation Pathways
The characterization of Mordant Yellow 10 often begins with confirming its synthesis pathway,

a two-step process involving diazotization and azo coupling.[2][9][10] Furthermore, its function

as a mordant dye is based on its ability to form stable coordination complexes with metal ions,

a key characteristic to verify.[9]
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Step 1: Diazotization

Step 2: Azo Coupling

4-Aminobenzenesulfonic Acid

Diazonium Salt Intermediate
Reacts with

NaNO₂ / HCl (0-5°C)

Mordant Yellow 10Couples with

Salicylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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